Cas no 3872-23-9 (Copper(I) Trifluoromethanethiolate)
Copper(I) Trifluoromethanethiolate (CuSCF₃) is a versatile organocopper compound widely used in organic synthesis, particularly for the introduction of the trifluoromethylthio (–SCF₃) group. This reagent offers high reactivity and selectivity in cross-coupling reactions, enabling efficient C–SCF₃ bond formation under mild conditions. Its stability and ease of handling make it preferable for applications in pharmaceuticals, agrochemicals, and materials science. The compound’s ability to facilitate the synthesis of trifluoromethylthioethers enhances access to biologically active molecules with improved metabolic stability and lipophilicity. Copper(I) Trifluoromethanethiolate is a valuable tool for researchers seeking to incorporate the –SCF₃ moiety into complex molecular architectures.
3872-23-9 structure
Product Name:Copper(I) Trifluoromethanethiolate
CAS No:3872-23-9
MF:CCuF3S
MW:164.616910934448
MDL:MFCD00059046
CID:304000
PubChem ID:87566186
Update Time:2025-06-07
Copper(I) Trifluoromethanethiolate Chemical and Physical Properties
Names and Identifiers
-
- Methanethiol,trifluoro-, copper(1+) salt (8CI,9CI)
- Copper(I) Trifluoromethanethiolate
- copper(1+),trifluoromethanethiolate
- COPPER TRIFLUOROMETHANETHIOL
- Trifluoromethanethiol Copper(I) Salt
- (Trifluoromethylthio)copper(I)
- Trifluoromethylthiocopper(I)
- PC2096G
- SBB087853
- copper(1+); trifluoromethanethiolate
- trifluoromethane-1-thiol, copper salt
- copper(1+) (trifluoromethyl)sulfanide
- Copper(I) trifluoromethanethiolate 80%
- C1159
- DTXSID90371554
- A824244
- 4-TERT-BUTYLCALIX(6)ARENE-HEXAACETICACIDHEXAETHYLESTER
- AKOS005259502
- FT-0600345
- 3872-23-9
- CS-0207494
- Copper(I)Trifluoromethanethiolate
- copper(1+);trifluoromethanethiolate
- SCHEMBL8077444
- Copper(I) trifluoromethanethiol
- DB-049320
- ?(1)-COPPER(1+) (TRIFLUOROMETHYL)SULFANIDE
-
- MDL： MFCD00059046
- Inchi： 1S/CHF3S.Cu/c2-1(3,4)5;/h5H;/q;+1/p-1
- InChI Key： BCCLDZVXWYCMMP-UHFFFAOYSA-M
- SMILES： [Cu+].[S-]C(F)(F)F
Computed Properties
- Exact Mass: 163.89700
- Monoisotopic Mass: 163.896878 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 28.4
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 1
- Molecular Weight: 164.62
Experimental Properties
- PSA: 25.30000
- LogP: 1.70120
Copper(I) Trifluoromethanethiolate Security Information
- Hazard Statement： Toxic
- Hazard Category Code： 20/21/22
- Safety Instruction： S22; S36/37/39
-
Hazardous Material Identification：
- Storage Condition：0-10°C
- Risk Phrases：R20/21/22
Copper(I) Trifluoromethanethiolate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Copper(I) Trifluoromethanethiolate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C867183-1g |
Copper(I) Trifluoromethanethiolate |
3872-23-9 | ≥90% | 1g |
￥2,295.00 | 2022-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C1159-1g |
Copper(I) Trifluoromethanethiolate |
3872-23-9 | 80.0%(T) | 1g |
￥2615.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C1159-5g |
Copper(I) Trifluoromethanethiolate |
3872-23-9 | 80.0%(T) | 5g |
￥6090.0 | 2022-06-10 | |
| abcr | AB105806-1 g |
Trifluoromethylthio copper(l), 95%; . |
3872-23-9 | 95% | 1 g |
€299.00 | 2023-07-20 | |
| abcr | AB105806-5 g |
Trifluoromethylthio copper(l), 95%; . |
3872-23-9 | 95% | 5 g |
€849.00 | 2023-07-20 | |
| TRC | C725035-10mg |
Copper(I) Trifluoromethanethiolate |
3872-23-9 | 10mg |
$ 57.00 | 2023-09-08 | ||
| TRC | C725035-50mg |
Copper(I) Trifluoromethanethiolate |
3872-23-9 | 50mg |
$ 142.00 | 2023-09-08 | ||
| TRC | C725035-100mg |
Copper(I) Trifluoromethanethiolate |
3872-23-9 | 100mg |
$ 224.00 | 2023-09-08 | ||
| Apollo Scientific | PC2096G-250mg |
Copper(I) trifluoromethanethiolate |
3872-23-9 | 95% | 250mg |
£72.00 | 2025-02-19 | |
| Apollo Scientific | PC2096G-1g |
Copper(I) trifluoromethanethiolate |
3872-23-9 | 95% | 1g |
£215.00 | 2025-02-19 |
Copper(I) Trifluoromethanethiolate Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
3872-23-9 (Copper(I) Trifluoromethanethiolate) Related Products
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